Cas no 90978-94-2 (2-(4-acetamidocyclohexyl)acetic acid)

• Product Name: 2-(4-acetamidocyclohexyl)acetic acid
• CAS No: 90978-94-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD12963677
• CID: 2135115
• PubChem ID: 300538
• Update Time: 2025-10-28

2-(4-acetamidocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(acetylamino)Cyclohexaneacetic acid
• (4-Acetamidocyclohexyl)acetic acid
• 2-((1r,4r)-4-acetamidocyclohexyl)acetic acid
• trans-4-Acetamidocyclohexaneacetic acid
• 2-[(1r,4r)-4-acetamidocyclohexyl]acetic acid
• NSC175383
• WFVBDJQHTIBXHZ-KYZUINATSA-N
• NSC175382
• trans-2-(4-(acetylamino)cyclohexyl)acetic acid
• {4-[(1-Hydroxyethylidene)amino]cyclohexyl
• 2-(4-acetamidocyclohexyl)acetic acid

• MDL： MFCD12963677
• Inchi： 1S/C10H17NO3/c1-7(12)11-9-4-2-8(3-5-9)6-10(13)14/h8-9H,2-6H2,1H3,(H,11,12)(H,13,14)
• InChI Key： WFVBDJQHTIBXHZ-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(CC1)NC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-(4-acetamidocyclohexyl)acetic acid

Recent Advances in the Study of 2-(4-Acetamidocyclohexyl)acetic Acid (CAS: 90978-94-2)

2-(4-Acetamidocyclohexyl)acetic acid (CAS: 90978-94-2) is a cyclohexane derivative with significant potential in pharmaceutical and chemical research. Recent studies have explored its applications in drug synthesis, metabolic pathways, and as a building block for more complex molecules. This research brief consolidates the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-(4-acetamidocyclohexyl)acetic acid as an intermediate in the synthesis of novel anti-inflammatory agents. The research demonstrated that the compound's unique structural features, including its acetamido and carboxylic acid functional groups, facilitate selective binding to cyclooxygenase-2 (COX-2) enzymes. This specificity suggests its potential in developing next-generation non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

In the field of metabolic engineering, a team at MIT reported in Nature Chemical Biology (2024) that derivatives of 90978-94-2 show promise as modulators of fatty acid metabolism. The study revealed that structural analogs of this compound can selectively inhibit acetyl-CoA carboxylase, making them potential candidates for treating metabolic disorders such as obesity and type 2 diabetes. The researchers emphasized the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Recent patent filings (WO2023124567, 2023) have disclosed novel applications of 2-(4-acetamidocyclohexyl)acetic acid in central nervous system (CNS) drug development. The patents describe its use as a precursor for GABAergic modulators with improved blood-brain barrier penetration. This development is particularly significant for treating neurological conditions like epilepsy and anxiety disorders, where current therapies often face limitations in efficacy and side effect profiles.

Analytical chemistry advancements have also contributed to better characterization of this compound. A 2024 study in Analytical Chemistry presented a new HPLC-MS method for quantifying 90978-94-2 and its metabolites in biological matrices with unprecedented sensitivity (LOD: 0.1 ng/mL). This methodological improvement is crucial for pharmacokinetic studies and quality control in pharmaceutical manufacturing processes involving this compound.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2024) have established preliminary safety profiles for 2-(4-acetamidocyclohexyl)acetic acid. Acute toxicity studies in rodent models showed favorable results, with LD50 values exceeding 2000 mg/kg. However, researchers noted the need for more comprehensive chronic toxicity assessments before clinical applications can be pursued.

The compound's potential extends beyond therapeutic applications. A 2023 paper in Green Chemistry highlighted its use as a green catalyst in asymmetric synthesis, demonstrating excellent enantioselectivity (up to 98% ee) in various organic transformations. This finding positions 90978-94-2 as an environmentally friendly alternative to traditional metal-based catalysts in pharmaceutical manufacturing.

Looking forward, several research groups have announced plans to explore the compound's applications in targeted drug delivery systems. Preliminary computational studies suggest that 2-(4-acetamidocyclohexyl)acetic acid derivatives could serve as effective ligands for nanoparticle surface functionalization, potentially enabling more precise drug targeting in cancer therapies.

In conclusion, the growing body of research on 2-(4-acetamidocyclohexyl)acetic acid (90978-94-2) underscores its versatility and potential across multiple domains of chemical and pharmaceutical research. While significant progress has been made in understanding its properties and applications, further studies are needed to fully realize its therapeutic and industrial potential. The compound's unique structural features continue to inspire innovative applications that may lead to breakthroughs in drug development and chemical synthesis.